![molecular formula C20H21Cl2NO2S B2432159 3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide CAS No. 1795445-67-8](/img/structure/B2432159.png)
3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide
Description
3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C20H21Cl2NO2S and its molecular weight is 410.35. The purity is usually 95%.
BenchChem offers high-quality 3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3’,4’-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1’-biphenyl]-4-carboxamide, also known as 3’,4’-dichloro-N-[2-(oxan-4-ylsulfanyl)ethyl]-[1,1’-biphenyl]-4-carboxamide:
Pharmaceutical Development
This compound has shown potential in the development of new pharmaceuticals, particularly as a lead compound for the synthesis of drugs targeting specific receptors or enzymes. Its unique chemical structure allows for modifications that can enhance its efficacy and reduce side effects, making it a valuable candidate in drug discovery and development .
Cancer Research
In cancer research, this compound has been investigated for its potential anti-cancer properties. Studies have shown that it can inhibit the growth of certain cancer cell lines, possibly through the modulation of signaling pathways involved in cell proliferation and apoptosis . This makes it a promising candidate for the development of new cancer therapies.
Neurodegenerative Disease Studies
Research has also explored the use of this compound in the study of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Its ability to cross the blood-brain barrier and interact with neural receptors suggests it could be used to develop treatments that slow down or prevent the progression of these diseases .
Inflammatory Disease Research
This compound has been studied for its anti-inflammatory properties. It has shown potential in reducing inflammation by inhibiting specific enzymes and signaling molecules involved in the inflammatory response . This application is particularly relevant for diseases such as rheumatoid arthritis and inflammatory bowel disease.
Antimicrobial Research
The compound has demonstrated antimicrobial activity against a range of bacterial and fungal pathogens. Its ability to disrupt microbial cell membranes and inhibit essential enzymes makes it a candidate for the development of new antimicrobial agents . This is crucial in the fight against antibiotic-resistant infections.
Material Science
In material science, this compound is explored for its potential in the development of new materials with unique properties. Its chemical structure allows for the creation of polymers and other materials that can be used in various industrial applications, including coatings, adhesives, and nanotechnology.
These diverse applications highlight the versatility and importance of 3’,4’-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1’-biphenyl]-4-carboxamide in scientific research. Each field benefits from its unique properties, making it a valuable compound for ongoing and future studies.
ChemicalBook Springer RSC X-MOL MilliporeSigma : ChemicalBook : Springer : RSC
properties
IUPAC Name |
4-(3,4-dichlorophenyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21Cl2NO2S/c21-18-6-5-16(13-19(18)22)14-1-3-15(4-2-14)20(24)23-9-12-26-17-7-10-25-11-8-17/h1-6,13,17H,7-12H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRUYDFOGDCDSMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1SCCNC(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[benzyl(methyl)sulfamoyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2432077.png)
![[(Z)-(1,1,1,5,5,5-hexafluoro-4-oxopentan-2-ylidene)amino]thiourea](/img/structure/B2432081.png)
![3-chloro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2432084.png)
![3-(3-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-oxopropyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one](/img/structure/B2432086.png)
![(E)-N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-(furan-2-yl)acrylamide](/img/structure/B2432089.png)
